4-methyl-N-{3-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]propyl}-2-phenyl-1,3-thiazole-5-carboxamide

• IUPAC Name: 4-methyl-N-[3-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)propyl]-2-phenyl-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C22H20N4O2S2/c1-15-20(30-22(24-15)16-7-3-2-4-8-16)21(28)23-12-6-13-26-19(27)11-10-17(25-26)18-9-5-14-29-18/h2-5,7-11,14H,6,12-13H2,1H3,(H,23,28)
• InChI Key: WEJDRNILQWMWSL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=CC=C2)C(=O)NCCCN3C(=O)C=CC(=N3)C4=CC=CS4
• Molecular Formula: C22H20N4O2S2
• Molecular Weight: 436.6 g/mol
• CAS No.: 1021225-87-5

Description

The compound “4-methyl-N-{3-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]propyl}-2-phenyl-1,3-thiazole-5-carboxamide” is a complex organic molecule. It contains several functional groups and rings, including a thiophene ring, a pyridazine ring, and a thiazole ring. Thiophene is a five-membered heteroaromatic compound containing a sulfur atom.

Molecular Structure Analysis

The molecular structure of this compound is characterized by its heterocyclic rings and various functional groups. The thiophene ring is a five-membered ring with four carbon atoms and one sulfur atom. The pyridazine ring is a six-membered ring with four carbon atoms and two nitrogen atoms. The thiazole ring is a five-membered ring with three carbon atoms, one nitrogen atom, and one sulfur atom.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many thiophene derivatives have been reported to possess a wide range of therapeutic properties, including anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer activities.

Future Directions

The future directions for research on this compound could include further investigation into its synthesis, characterization, and potential applications. For example, it could be interesting to explore its potential therapeutic properties given the known biological activities of many thiophene derivatives. Additionally, further studies could investigate its physical and chemical properties, as well as its safety and hazards.